Cas no 1281987-68-5 (tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 1281987-68-5
• MF: C₁₉H₁₉BrN₂O₂
• MW: 387.270364046097
• CID: 3167840
• PubChem ID: 84819985
• Update Time: 2025-10-23

tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[3-(bromomethyl)phenyl]-1H-1,3-benzodiazole-1-carboxylate
• tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate
• tert-Butyl2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate
• 1281987-68-5

• Inchi： 1S/C19H19BrN2O2/c1-19(2,3)24-18(23)22-16-10-5-4-9-15(16)21-17(22)14-8-6-7-13(11-14)12-20/h4-11H,12H2,1-3H3
• InChI Key： SPBVJDYZRGHTCK-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)C1=NC2C=CC=CC=2N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 386.06299Da
• Monoisotopic Mass: 386.06299Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate

Research Brief on tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate (CAS: 1281987-68-5)

In recent years, the compound tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate (CAS: 1281987-68-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzimidazole core and bromomethyl functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its potential applications span across drug discovery, medicinal chemistry, and materials science, making it a subject of ongoing investigation.

The primary objective of recent studies has been to explore the synthetic utility and biological relevance of this compound. Researchers have focused on its role as a key building block in the construction of more complex molecular architectures, particularly those targeting protein-protein interactions and enzyme inhibition. The bromomethyl moiety, in particular, offers a reactive handle for further functionalization, enabling the development of novel therapeutic agents.

Methodologically, advancements in the synthesis and characterization of tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate have been achieved through optimized protocols involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These approaches have improved yield and purity, facilitating its use in high-throughput screening and combinatorial chemistry. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound.

Recent findings highlight the compound's efficacy in the development of kinase inhibitors and anti-cancer agents. For instance, derivatives of this compound have demonstrated promising activity against specific cancer cell lines by modulating signaling pathways involved in cell proliferation and apoptosis. Furthermore, its application in the synthesis of fluorescent probes has enabled real-time monitoring of biological processes, providing insights into cellular dynamics.

In conclusion, tert-Butyl 2-(3-(bromomethyl)phenyl)-1H-benzo[d]imidazole-1-carboxylate (CAS: 1281987-68-5) represents a valuable tool in modern chemical biology and drug discovery. Its synthetic flexibility and biological relevance underscore its potential for future research and therapeutic development. Continued exploration of its derivatives and applications is expected to yield further breakthroughs in the field.